Cas no 952195-16-3 (ethyl-isothiazol-5-ylmethyl-amine)

• Product Name: ethyl-isothiazol-5-ylmethyl-amine
• CAS No: 952195-16-3
• MF: C₆H₁₀N₂S
• MW: 142.221999645233
• CID: 2154119
• Update Time: 2022-07-26

ethyl-isothiazol-5-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• ethyl-isothiazol-5-ylmethyl-amine
• 5-Isothiazolemethanamine, N-ethyl-

• Inchi： 1S/C6H10N2S/c1-2-7-5-6-3-4-8-9-6/h3-4,7H,2,5H2,1H3
• InChI Key： DFHNIUGLTLDWFY-UHFFFAOYSA-N
• SMILES： S1C(CNCC)=CC=N1

Computed Properties

• Exact Mass: 142.056
• Monoisotopic Mass: 142.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 77.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2